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Compound of Interest

Compound Name: 4-Butylbenzyl Bromide

Cat. No.: B076339

Abstract

This document provides a comprehensive experimental protocol for the synthesis of 4-
butylbenzyl iodide from 4-butylbenzyl bromide utilizing the Finkelstein reaction. The
Finkelstein reaction is a nucleophilic bimolecular substitution (SN2) process that involves the
exchange of a halogen atom.[1][2] This method is particularly efficient for preparing alkyl
iodides from the corresponding bromides or chlorides. The reaction's success is often driven by
Le Chatelier's principle, where the precipitation of an insoluble metal halide salt in a suitable
solvent drives the equilibrium towards the desired product.[3][4] Benzyl halides, such as 4-
butylbenzyl bromide, are highly reactive substrates for this transformation.[1][4][5]

Reaction Principle and Scheme

The Finkelstein reaction is a classic SN2 reaction where an alkyl bromide or chloride is
converted to an alkyl iodide.[2] The reaction is typically performed by treating the alkyl halide
with a solution of sodium iodide (Nal) in anhydrous acetone.[1][6] Sodium iodide is soluble in
acetone, while the resulting sodium bromide (NaBr) is not, causing it to precipitate from the
solution. This precipitation removes the bromide salt from the equilibrium, driving the reaction
to completion.[1][4]

Reaction Scheme:

Caption: Experimental workflow for the synthesis of 4-butylbenzyl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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